Cas no 52962-51-3 (1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]-)
52962-51-3 structure
Product Name:1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]-
CAS No:52962-51-3
MF:C10H15NO4S
MW:245.2954018116
CID:358360
PubChem ID:14668515
Update Time:2025-04-19
1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]-
- 3-(4-methoxyanilino)propane-1-sulfonic acid
- 52962-51-3
- SCHEMBL917492
- DTXSID20562812
-
- Inchi: 1S/C10H15NO4S/c1-15-10-5-3-9(4-6-10)11-7-2-8-16(12,13)14/h3-6,11H,2,7-8H2,1H3,(H,12,13,14)
- InChI Key: WSIJCHDEVXEUOV-UHFFFAOYSA-N
- SMILES: S(CCCNC1C=CC(=CC=1)OC)(=O)(=O)O
Computed Properties
- Exact Mass: 245.07225
- Monoisotopic Mass: 245.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 75.63
1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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